Cas no 1965308-69-3 (7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime)

• Product Name: 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime
• CAS No: 1965308-69-3
• MF: C₁₃H₁₂N₆O
• MW: 268.27398109436
• MDL: MFCD28166208
• CID: 4632049
• Update Time: 2025-05-25

7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime Chemical and Physical Properties

Names and Identifiers

• 7-amino-N'-hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboximidamide
• 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime

• MDL： MFCD28166208
• Inchi： 1S/C13H12N6O/c14-11-6-10(8-4-2-1-3-5-8)17-13-9(12(15)18-20)7-16-19(11)13/h1-7,20H,14H2,(H2,15,18)
• InChI Key： RAMNODYDPXPHCT-UHFFFAOYSA-N
• SMILES： C12=C(/C(/N)=N/O)C=NN1C(N)=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 268.107
• Monoisotopic Mass: 268.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Additional information on 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime

Recent Advances in the Study of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime (CAS: 1965308-69-3)

The compound 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime (CAS: 1965308-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 75% overall yield, significantly higher than previous methods. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further drug development.

In terms of biological activity, preliminary in vitro assays have demonstrated that 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime exhibits potent inhibitory effects against several kinase targets, including CDK2 and GSK-3β. These findings were corroborated by molecular docking studies, which revealed strong binding interactions at the ATP-binding sites of these kinases. Such results suggest potential applications in oncology, particularly for cancers driven by dysregulated kinase activity.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties. A recent study published in Drug Metabolism and Disposition reported favorable oral bioavailability (approximately 60%) and a half-life of 4.5 hours in rodent models. These characteristics, combined with its low cytotoxicity profile in normal cell lines, position this compound as a viable lead for further optimization.

Ongoing research is also investigating the potential of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime in other therapeutic areas. For instance, a 2024 study in ACS Chemical Neuroscience suggested neuroprotective effects in models of Parkinson's disease, possibly mediated through modulation of oxidative stress pathways. These diverse biological activities underscore the compound's versatility and the need for continued exploration.

In conclusion, 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamidoxime (CAS: 1965308-69-3) represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Recent advances in its synthesis, coupled with growing evidence of its biological activities, warrant further investigation into its clinical potential. Future studies should focus on structure-activity relationship optimization and in vivo efficacy validation across different disease models.